Cas no 91135-40-9 (1-Naphthalenecarbonitrile,3-amino-)

1-Naphthalenecarbonitrile,3-amino- structure
91135-40-9 structure
Product Name:1-Naphthalenecarbonitrile,3-amino-
CAS No:91135-40-9
MF:C11H8N2
MW:168.194622039795
CID:799277
PubChem ID:14678706
Update Time:2025-04-19

1-Naphthalenecarbonitrile,3-amino- Chemical and Physical Properties

Names and Identifiers

    • 1-Naphthalenecarbonitrile,3-amino-
    • 1-Naphthalenecarbonitrile,3-amino-(9CI)
    • DTXSID50562921
    • 91135-40-9
    • 3-Amino-1-naphthonitrile
    • 3-Aminonaphthalene-1-carbonitrile
    • SCHEMBL10614725
    • FT-0734483
    • Inchi: 1S/C11H8N2/c12-7-9-6-10(13)5-8-3-1-2-4-11(8)9/h1-6H,13H2
    • InChI Key: IOSGHNSKXAXCPP-UHFFFAOYSA-N
    • SMILES: NC1=CC(C#N)=C2C=CC=CC2=C1

Computed Properties

  • Exact Mass: 168.068748264g/mol
  • Monoisotopic Mass: 168.068748264g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 228
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 49.8Ų

1-Naphthalenecarbonitrile,3-amino- Pricemore >>

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